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Compound of Interest

Compound Name:

2-(4-Bromo-2-

(trifluoromethoxy)phenyl)acetic

acid

Cat. No.: B1374649 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 2-(4-Bromo-2-
(trifluoromethoxy)phenyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(4-Bromo-2-
(trifluoromethoxy)phenyl)acetic acid, a key building block in modern medicinal chemistry. It

is intended to equip researchers and drug development professionals with the necessary

knowledge for its safe handling, storage, and effective utilization in synthetic applications.

Compound Profile and Physicochemical Properties
2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid is a halogenated and fluorinated

phenylacetic acid derivative.[1][2][3][4] Its structural features, particularly the bromine and

trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex

organic molecules, including pharmacologically active compounds.[5]

Table 1: Physicochemical Data
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Property Value Source

IUPAC Name

2-(4-bromo-2-

(trifluoromethoxy)phenyl)acetic

acid

[1]

CAS Number 509142-74-9 [1][2][4]

Molecular Formula C9H6BrF3O3 [1][2]

Molecular Weight 299.04 g/mol [1][3]

Purity Typically >95% or >97% [1][2][3]

Appearance White crystalline solid [6]

Solubility
Insoluble in water, soluble in

organic solvents
[6]

Hazard Identification and Safety Precautions
This compound is classified as an irritant and requires careful handling to avoid exposure.[7][8]

GHS Hazard Statements:

H315: Causes skin irritation.[7][8][9]

H319: Causes serious eye irritation.[7][8][9]

H335: May cause respiratory irritation.[7][8][9]

Signal Word: Warning[7]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling this compound, the following personal protective

equipment is mandatory:

Eye Protection: Wear chemical safety goggles and a face shield.[7][9]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[7][9]
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Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if

there is a risk of significant exposure.[9]

Respiratory Protection: Use a dust respirator when handling the solid form to avoid inhalation

of dust particles.[9]

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[7][9][10]

Ensure eyewash stations and safety showers are readily accessible in the immediate work

area.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

After Inhalation: Move the affected person to fresh air and keep them in a position

comfortable for breathing. If respiratory symptoms persist, seek medical attention.[7]

After Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin

area thoroughly with soap and plenty of water. If skin irritation occurs, seek medical advice.

[7]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[7]

After Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

[10]

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure a safe laboratory environment.

Handling
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Avoid all personal contact, including inhalation of dust.[9]

Do not eat, drink, or smoke when using this product.[9][10]

Wash hands thoroughly after handling.[7][9]

Use dry clean-up procedures and avoid generating dust.[9]

Storage
Store in a cool, dry, and well-ventilated place.[7][8][10]

Keep the container tightly closed when not in use.[7][8][10]

Store locked up.[7]

Reactivity and Synthetic Applications
The trifluoromethoxy group is of significant interest in medicinal chemistry due to its ability to

modulate the electronic and lipophilic properties of a molecule, which can lead to improved

metabolic stability and bioavailability.[11] Phenylacetic acid derivatives, in general, are

important intermediates in the synthesis of various pharmaceuticals.[5]

Potential Synthetic Pathways:

While specific reaction schemes for 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid are

not detailed in the provided search results, its structure suggests it can be utilized in a variety

of organic transformations. The carboxylic acid moiety can be converted to esters, amides, or

acid chlorides for further functionalization. The bromine atom on the phenyl ring can participate

in cross-coupling reactions, such as Suzuki or Heck reactions, to form carbon-carbon bonds.

Experimental Workflow: General Esterification Protocol

Below is a generalized, step-by-step protocol for the esterification of a carboxylic acid like the

topic compound.

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid (1
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equivalent) in an appropriate alcohol (e.g., methanol, ethanol) which will also serve as the

reagent.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (typically 1-5 mol%).

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-

layer chromatography (TLC).

Workup: Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess alcohol under reduced pressure.

Extraction: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a

saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by

a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude ester.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

pure ester.

Diagram: General Synthetic Utility

2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid

Esterification

-COOH group

Amidation

-COOH group

Suzuki Coupling

-Br group

Heck Reaction

-Br group

Corresponding Ester Corresponding Amide Biaryl Compound Styrene Derivative

Click to download full resolution via product page
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Caption: Potential synthetic transformations of the title compound.

Analytical Characterization
The identity and purity of 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid and its

derivatives can be confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy to

confirm the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the

carboxylic acid C=O and O-H stretches.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Disposal Considerations
Dispose of this compound and its container in accordance with local, regional, and national

regulations. It should be sent to an approved waste disposal plant.[7][8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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